Cas no 2580238-07-7 (4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid
• CAS No: 2580238-07-7
• MF: C₉H₁₁BrN₂O₅
• MW: 307.098041772842
• CID: 5662236
• PubChem ID: 165895223
• Update Time: 2025-10-30

4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580238-07-7
• 4-bromo-5-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid
• EN300-27725099
• 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C9H11BrN2O5/c1-9(2,3)16-8(15)11-6-4(10)5(7(13)14)12-17-6/h1-3H3,(H,11,15)(H,13,14)
• InChI Key： RWXRTECOCBWEGZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NOC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.98513g/mol
• Monoisotopic Mass: 305.98513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid

Introduction to 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS No. 2580238-07-7)

4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580238-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a bromine substituent at the 4-position and a tert-butoxycarbonyl (Boc) protected amino group at the 5-position, along with a carboxylic acid functionality at the 3-position, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The structural features of 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid contribute to its utility in drug discovery and development. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. The Boc-protected amino group ensures stability under basic conditions while allowing for selective deprotection when needed. Additionally, the carboxylic acid moiety can be further modified into esters, amides, or other derivatives to enhance solubility or bioavailability.

In recent years, oxazole derivatives have been extensively studied due to their potential therapeutic applications. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that oxazole-based molecules can interact with specific biological targets, modulating pathways involved in disease progression. The structural motif of 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid aligns well with this trend, making it a valuable building block for designing novel therapeutic agents.

The synthesis of 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include the formation of the oxazole ring via cyclization reactions, followed by halogenation and protection strategies to introduce the desired functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic methodologies are critical in ensuring the purity and scalability of the compound for further applications.

One of the most compelling aspects of 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid is its role in the development of targeted therapies. Researchers have leveraged its structural framework to create molecules that selectively inhibit enzymes or receptors implicated in diseases such as cancer and neurodegeneration. For example, modifications to the oxazole core have led to compounds that disrupt protein-protein interactions or modulate kinase activity. Such findings highlight the compound's potential as a scaffold for drug discovery programs aimed at addressing unmet medical needs.

The pharmaceutical industry has shown particular interest in 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid due to its synthetic tractability and biological relevance. Several academic and industrial research groups have published patents and articles detailing novel derivatives synthesized from this intermediate. These studies often focus on optimizing pharmacokinetic properties through structural modifications while maintaining or enhancing biological activity. The compound's versatility makes it an attractive candidate for both academic research and industrial development pipelines.

From a chemical biology perspective, 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid serves as a valuable tool for probing biological mechanisms. Its derivatives can be used in high-throughput screening assays to identify new drug candidates or as probes to study enzyme kinetics and receptor binding affinities. The ability to fine-tune its structure allows researchers to dissect complex biological pathways and understand how small changes in molecular architecture influence biological outcomes.

The future prospects of 4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and precision medicine. Advances in computational chemistry and artificial intelligence are also expected to accelerate the discovery of new derivatives by predicting binding affinities and optimizing molecular properties before experimental synthesis. Such innovations will further solidify the compound's position as a cornerstone in medicinal chemistry.

In conclusion,4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS No. 2580238-07-7) is a multifaceted compound with significant implications in drug discovery and development. Its unique structural features make it a versatile intermediate for synthesizing complex pharmacophores with diverse biological activities. As research continues to uncover new therapeutic applications for oxazole derivatives,4-bromo-5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid is poised to play an increasingly important role in addressing global health challenges.